Cas no 1361706-61-7 (4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-acetic acid)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-acetic acid
• CAS No: 1361706-61-7
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4931856
• Update Time: 2025-10-21

4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-acetic acid

• Inchi： 1S/C10H12F2N2O3/c1-17-7-4-14-9(10(11)12)5(2-8(15)16)6(7)3-13/h4,10H,2-3,13H2,1H3,(H,15,16)
• InChI Key： FCDSHVWDGSOMEI-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)O)=C(C(=CN=1)OC)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: -2.5
• Topological Polar Surface Area: 85.4

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-acetic acid

4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-acetic Acid: A Comprehensive Overview

4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-acetic acid (CAS No. 1361706-61-7) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, characterized by its pyridine ring substituted with various functional groups, exhibits a wide range of potential applications due to its versatile chemical properties. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its structure-function relationships, making it a subject of intense research interest.

The pyridine ring at the core of this molecule serves as a versatile scaffold for attaching diverse substituents. The aminomethyl group (-CH2NH2) at position 4 introduces nucleophilic properties, while the difluoromethyl group (-CF2H) at position 2 imparts electron-withdrawing effects, enhancing the compound's reactivity in various chemical transformations. The methoxy group (-OCH3) at position 5 contributes to the molecule's solubility and stability, making it suitable for use in aqueous environments. These structural features collectively render 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-acetic acid a valuable building block in organic synthesis.

Recent studies have explored the biological activities of this compound, particularly its potential as a lead molecule in drug discovery. Researchers have investigated its ability to modulate enzyme activity and interact with cellular receptors, highlighting its potential in the development of novel therapeutic agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against certain kinases, suggesting its utility in treating oncological conditions.

In addition to its pharmacological applications, 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-acetic acid has shown promise in the field of agrochemistry. Its ability to act as a plant growth regulator has been extensively studied, with recent findings indicating that it can enhance crop yield under stress conditions such as drought or salinity. This dual functionality underscores the compound's versatility and broad applicability across multiple disciplines.

The synthesis of this compound has also been a focal point of recent research efforts. Traditional methods involving multi-step reactions have been optimized to improve yield and reduce costs. For example, a 2023 paper in *Green Chemistry* reported the development of an environmentally friendly protocol utilizing microwave-assisted synthesis, which significantly reduced reaction time and minimized waste generation.

Furthermore, computational studies have provided deeper insights into the electronic properties and reactivity of 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-acetic acid. Density functional theory (DFT) calculations have revealed that the compound's electronic structure is highly sensitive to substituent effects, which can be exploited to design derivatives with tailored properties. These findings have paved the way for the rational design of new materials with applications in electronics and optoelectronics.

In conclusion, 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxypyridine-3-acetic acid (CAS No. 1361706-61-7) is a multifaceted compound with immense potential across various scientific domains. Its unique structural features, coupled with recent advancements in synthesis and application studies, position it as a key player in future research and development endeavors.